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Compound of Interest

Compound Name: Terconazole-d4

Cat. No.: B15142694

Disclaimer: This guide has been compiled using safety data for the non-deuterated parent
compound, Terconazole. Specific safety and handling data for Terconazole-d4 is not readily
available. It is standard practice in chemical safety to handle isotopically labeled compounds,
such as Terconazole-d4, with the same precautions as the parent compound. The user must
review the complete Safety Data Sheet (SDS) provided by the supplier before handling this
material.[1] This product is for research use only and not for human or veterinary diagnostic or
therapeutic use.[1][2]

Hazard Identification and Classification

Terconazole is classified as a hazardous substance. Researchers must be aware of its
potential health effects. The substance is labeled according to the Globally Harmonized System
(GHS) with the following classifications:

Acute Oral Toxicity: Harmful if swallowed.[2]

o Skin Irritation: Causes skin irritation.[2][3]

o Eye Irritation: Causes serious eye irritation.[2][3]

o Respiratory Irritation: May cause respiratory irritation.[2][3]

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

» Chronic Aquatic Toxicity: May cause long-lasting harmful effects to aquatic life.[2][3]
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GHS Hazard Pictograms:

e GHSO07 (Exclamation Mark)[2]
e GHSO08 (Health Hazard)
Signal Word: Warning

Quantitative Safety and Stability Data

The following tables summarize the available quantitative data for Terconazole.

ble 1- Toxicological

Parameter Value Species Route Reference

Acute Toxicity

) 500 mg/kg - Oral
Estimate (ATE)

No-Observed-
Teratogenicity- 40 mg/kg/day Rat Oral [41[5]
Level

No-Observed-
Teratogenicity- 20 mg/kg/day Rabbit Oral [4]
Level

No Impairment of
B 40 mg/kg/day Rat Oral [4][5]
Fertility Level

Table 2: Physical and Chemical Properties
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Property Value Reference
Purity >98% [1]
UV/Vis Maximum Absorption

246 nm [1]
(Amax)
Appearance Crystalline solid [1]
Boiling Point Undetermined [2]
Flash Point Not applicable [2]
Solubility in Ethanol ~1 mg/mi [1]
Solubility in DMSO ~2 mg/ml [1]
Solubility in Dimethyl

~5 mg/ml [1]

Formamide (DMF)

Table 3: Storage and Stability

Condition Recommendation Stability Reference
Storage Temperature -20°C >4 years [1]
Aqueous Solution Not recommended for o

Storage more than one day

Store in a well-

ventilated, dry place in  Stable under normal
General Storage ] B [3]

a tightly closed conditions.

container.[3]

Experimental Protocols and Handling

Detailed experimental safety protocols are proprietary. However, based on the available safety
data, a standard workflow for handling Terconazole-d4 in a research setting can be
established.

Personal Protective Equipment (PPE)
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» Hand Protection: Wear protective gloves.
o Eye/Face Protection: Wear eye and face protection.

o Body Protection: Wear protective clothing.

Engineering Controls

o Ventilation: Use only outdoors or in a well-ventilated area. Both local exhaust and general
room ventilation are typically required.[3]

Safe Handling Practices

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]
e Wash hands and any exposed skin thoroughly after handling.[3]
e Do not eat, drink, or smoke when using this product.

» Keep away from sources of ignition and take precautionary measures against static
discharge.[2]

Avoid prolonged or repeated exposure.[]

Emergency and First Aid Procedures
First Aid Measures

 Ingestion: If swallowed, immediately call a doctor or poison control center.[2] Rinse mouth.

o Skin Contact: Immediately wash with water and soap and rinse thoroughly.[2] If skin irritation
persists, call a physician.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[3]
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 Inhalation: Remove person to fresh air and keep comfortable for breathing. In case of
unconsciousness, place the patient in a stable side position for transportation.[2]

Spill and Disposal Procedures

o Spill Containment: Sweep up and shovel into suitable containers for disposal. Avoid dust
formation.[3]

o Environmental Precautions: Do not allow the substance to enter sewers or surface/ground
water.[2]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[3]

Visualized Workflows and logical Relationships

The following diagrams illustrate key processes for handling and responding to incidents
involving Terconazole-d4.
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Preparation
- Review SDS
- Obtain Special Instructions

tep 1

Don Personal Protective Equipment (PPE)
- Gloves, Lab Coat, Eye Protection

tep 2

Chemical Handling in Ventilated Area
- Weighing & Solution Prep
- Avoid Dust/Aerosol Generation

Experimental Use

- Follow Protocol

Post-Experiment Cleanup
- Decontaminate Surfaces
- Wash Hands Thoroughly

Waste Disposal
- Segregate Hazardous Waste
- Dispose per Regulations

Click to download full resolution via product page

Caption: Experimental Workflow for Safe Handling.
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Exposure Event Occurs
(Skin, Eye, Inhalation, Ingestion)

Skin Contact:
Immediately wash with soap & water.

Eye Contact: Inhalation:
Rinse with water for 15+ mins. Move to fresh air.

Ingestion:
Call Poison Center/Doctor.

Assess Severity
Are symptoms persisting?

Monitor for delayed symptoms. Seek Immediate
Report incident. Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safety and
Handling of Terconazole-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142694+#safety-and-handling-precautions-for-
terconazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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